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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

Cat. No.: B044291 Get Quote

Introduction: p-Anisaldehyde (4-methoxybenzaldehyde) is an aromatic aldehyde renowned for

its potent, sweet, floral, and anise-like aroma. It is a naturally occurring compound found in the

essential oils of various plants, where it contributes significantly to their characteristic fragrance

and biological properties. Beyond its role in perfumery and flavor industries, p-anisaldehyde is

of interest to researchers for its potential antimicrobial and insecticidal activities. This guide

provides an in-depth overview of the natural occurrence of p-anisaldehyde in essential oils, its

biosynthetic origins, and the detailed experimental protocols used for its quantification.

Natural Occurrence of p-Anisaldehyde
p-Anisaldehyde is present as a minor to significant constituent in several well-known essential

oils. Its concentration can vary widely depending on the plant's geographical origin, stage of

maturity at harvest, and the extraction method employed. The primary sources are plants from

the Apiaceae and Illiciaceae families.

Quantitative Data Summary
The following table summarizes the reported concentrations of p-anisaldehyde in the essential

oils of various plant species.
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Botanical
Name

Common
Name

Plant Part
Concentration
(% of Essential
Oil)

Reference(s)

Pimpinella

anisum L.
Anise / Aniseed Fruits (Seeds) trace - 5.4% [1]

Pimpinella

anisum L.
Anise / Aniseed Fruits (Seeds) < 1.0% [2]

Pimpinella

anisum L.
Anise / Aniseed Fruits (Seeds) 1.31 - 4.45% [3]

Foeniculum

vulgare Mill.
Fennel Aerial Parts 0.1 - 0.2% [4]

Foeniculum

vulgare Mill.
Fennel Not Specified 7.7% [5]

Foeniculum

vulgare Mill. var.

dulce

Sweet Fennel Not Specified 0.95%

Illicium verum

Hook.f.
Star Anise Fruits (Seeds) 1.81% [6]

Biosynthesis of p-Anisaldehyde in Plants
The biosynthesis of p-anisaldehyde in plants is intrinsically linked to the phenylpropanoid

pathway, which is responsible for the synthesis of a vast array of plant secondary metabolites.

The pathway begins with the amino acid L-phenylalanine. While the exact enzymatic steps can

vary between species, a plausible route involves the formation of trans-anethole, a major

component in these oils, which is subsequently oxidized to form p-anisaldehyde. This

biotransformation can be catalyzed by enzymes such as trans-anethole oxygenase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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